2-(3,5-dimethoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-[(3,5-dimethoxyphenyl)methyl]-1-methyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C17H26N2O2/c1-13-17-5-4-6-18(17)7-8-19(13)12-14-9-15(20-2)11-16(10-14)21-3/h9-11,13,17H,4-8,12H2,1-3H3
• InChI Key: AWFXRGJOIDQDPL-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCCN2CCN1CC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

2-(3,5-dimethoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine, also known as DMOP, is a novel chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. DMOP has been found to possess a unique chemical structure that can be synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine is not fully understood. However, it has been proposed that this compound acts on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. This compound has also been found to inhibit the activity of inflammatory mediators such as prostaglandins and cytokines.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of inflammatory mediators such as prostaglandins and cytokines. This compound has also been found to possess analgesic properties by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. This compound has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has various advantages and limitations for lab experiments. One of the advantages is that it can be synthesized using various methods. This compound is also stable under various conditions, making it suitable for various lab experiments. However, one of the limitations is that this compound is not readily available commercially, making it difficult to obtain for lab experiments.

Future Directions

There are various future directions for the research on 2-(3,5-dimethoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine. One of the future directions is to study the potential therapeutic applications of this compound in various fields such as oncology, neurology, and psychiatry. Another future direction is to study the mechanism of action of this compound in more detail. This will help to understand the potential therapeutic applications of this compound better. Additionally, future studies can focus on the synthesis of this compound derivatives to improve its pharmacological properties.
Conclusion:
In conclusion, this compound is a novel chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound can be synthesized using various methods and exhibits anti-inflammatory, analgesic, and anti-cancer properties. This compound has various advantages and limitations for lab experiments, and there are various future directions for research on this compound. Further studies on this compound can help to understand its potential therapeutic applications better.

Synthesis Methods

2-(3,5-dimethoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine can be synthesized using various methods. One of the most common methods is the Pictet-Spengler reaction. This reaction involves the condensation of an aldehyde with a tryptamine derivative in the presence of a Lewis acid catalyst. This compound can also be synthesized using a one-pot reaction, which involves the reaction of an aldehyde with a tryptamine derivative and an acid catalyst.

Scientific Research Applications

2-(3,5-dimethoxybenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has been found to possess potential therapeutic applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been found to possess potential anti-depressant and anti-anxiety properties.